Cas no 117196-73-3 (Diethyl (Aminomethyl)phosphonate Oxalate)

• Product Name: Diethyl (Aminomethyl)phosphonate Oxalate
• CAS No: 117196-73-3
• MF: C₇H₁₆NO₇P
• MW: 257.178203582764
• MDL: MFCD00800255
• CID: 232590
• PubChem ID: 2733594
• Update Time: 2025-05-24

Diethyl (Aminomethyl)phosphonate Oxalate Chemical and Physical Properties

Names and Identifiers

• diethoxyphosphorylmethylazanium
• DIETHYL(AMINOMETHYL)PHOSPHONATE OXALATE SALT
• aminomethylphosphonic acid diethyl ester oxalate
• ampH hydrogen oxalate
• Diethyl (aminomethyl)phosphonate ethanedioate
• DIETHYL (AMINOMETHYL)PHOSPHONATE OXALATE
• diethyl(aminomethyl)phosphonate monooxalate
• Phosphonic acid, P-(aminomethyl)-, diethyl ester, ethanedioate (1:1)
• Diethyl (aminomethyl)phosphonate oxalate,95%
• DIETHYL (AMINOMETHYL)PHOSPHONATE OXALATE 95%
• Diethyl(aminomethyl)phosphonate oxalate salt, 98 %
• diethyl (aminomethyl)phosphonate; oxalic acid
• diethyl aminomethylphosphonate oxalate
• AS-72464
• SCHEMBL282616
• SR-01000401319-1
• SR-01000401319
• 117196-73-3
• AKOS017343396
• diethoxyphosphorylmethanamine;oxalic acid
• MFCD00800255
• Diethoxyphosphorylmethanamine oxalic acid
• CS-0147299
• OVHZWLGNOJBTDI-UHFFFAOYSA-N
• Diethyl(aminomethyl)phosphonate oxalate
• F81379
• Diethyl (aminomethyl)phosphonate oxalate salt
• Phosphonic acid, (aminomethyl)-, diethyl ester, ethanedioate (1:1)
• DB-342582
• diethoxyphosphorylmethanamine; oxalic acid
• diethyl aminomethylphosphonate; oxalic acid
• Diethyl (Aminomethyl)phosphonate Oxalate

• MDL： MFCD00800255
• Inchi： 1S/C5H14NO3P.C2H2O4/c1-3-8-10(7,5-6)9-4-2;3-1(4)2(5)6/h3-6H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： OVHZWLGNOJBTDI-UHFFFAOYSA-N
• SMILES： P(CN)(=O)(OCC)OCC.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 257.06600
• Monoisotopic Mass: 257.06643885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 118-126 °C
• PSA: 145.96000
• LogP: 1.02460
• Solubility: Not available

Diethyl (Aminomethyl)phosphonate Oxalate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl (Aminomethyl)phosphonate Oxalate

Comprehensive Analysis of Diethyl (Aminomethyl)phosphonate Oxalate (CAS No. 117196-73-3)

Diethyl (Aminomethyl)phosphonate Oxalate (CAS No. 117196-73-3) is a specialized organophosphorus compound with a wide range of applications in chemical synthesis, pharmaceutical intermediates, and material science. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique molecular structure and versatile reactivity. The presence of both phosphonate and oxalate functional groups makes it a valuable building block in organic chemistry, particularly in the design of novel phosphorus-containing compounds.

In recent years, the demand for Diethyl (Aminomethyl)phosphonate Oxalate has increased, driven by its role in the development of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "phosphonate derivatives," "CAS 117196-73-3 supplier," and "applications of aminomethylphosphonates" to explore its potential. The compound's ability to act as a ligand or intermediate in catalytic reactions has also made it a subject of interest in green chemistry and sustainable synthesis.

One of the key features of Diethyl (Aminomethyl)phosphonate Oxalate is its stability under various reaction conditions, which allows for its use in multi-step synthetic processes. This property aligns with the growing trend of "stable intermediates for organic synthesis"—a topic frequently discussed in academic and industrial forums. Additionally, its compatibility with modern techniques like flow chemistry and microwave-assisted synthesis has further expanded its utility.

The compound's molecular structure, characterized by the aminomethylphosphonate moiety, enables it to participate in diverse chemical transformations, such as Mannich reactions and nucleophilic substitutions. These reactions are critical in the production of pharmaceuticals, agrochemicals, and specialty chemicals. As a result, queries like "Diethyl (Aminomethyl)phosphonate Oxalate synthesis" and "phosphonate-based drug discovery" are common among chemists and researchers.

From an industrial perspective, Diethyl (Aminomethyl)phosphonate Oxalate is often highlighted for its role in optimizing manufacturing processes. Companies seeking "high-purity phosphorus intermediates" or "cost-effective synthetic routes" frequently explore this compound. Its compatibility with environmentally friendly solvents and low-toxicity reagents also aligns with the global shift toward sustainable chemical production.

In conclusion, Diethyl (Aminomethyl)phosphonate Oxalate (CAS No. 117196-73-3) represents a critical component in modern chemical research and industrial applications. Its versatility, stability, and reactivity make it a sought-after material for scientists and manufacturers alike. As the demand for innovative phosphorus-based compounds continues to rise, this compound is poised to play an even more significant role in advancing chemical science and technology.